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Compound of Interest

Compound Name: Acetyl decapeptide-3

Cat. No.: B1575510

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro bioactivity of Acetyl
decapeptide-3 against other commercially available anti-aging peptides. The information
presented is curated from publicly available research to assist in the evaluation and selection of
active ingredients for cosmetic and dermatological applications. Experimental data is
summarized for objective comparison, and detailed protocols for key validation assays are
provided.

Introduction to Acetyl Decapeptide-3

Acetyl decapeptide-3, also known by the trade name CG-Rejuline, is a synthetic peptide
engineered to mimic the activity of basic Fibroblast Growth Factor (bFGF).[1] Its primary
mechanism of action involves stimulating the proliferation of key skin cells, including fibroblasts,
keratinocytes, and endothelial cells.[1][2] This cellular stimulation leads to an increase in the
synthesis of extracellular matrix (ECM) proteins such as collagen and elastin, which are crucial
for maintaining skin structure, elasticity, and firmness.[2]

Mechanism of Action: Signhaling Pathways

Acetyl decapeptide-3 is understood to exert its effects by interacting with cellular signaling
pathways that regulate cell growth and ECM production. While specific quantitative data on the
direct impact of Acetyl decapeptide-3 on these pathways is limited in publicly available
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literature, its function as a bFGF mimic suggests involvement of the Transforming Growth
Factor-B (TGF-B) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades.

The TGF-3 pathway is a key regulator of collagen synthesis.[3] Upon ligand binding, the TGF-3
receptor complex activates downstream signaling molecules, leading to the transcription of
genes encoding for ECM proteins. The MAPK pathway is involved in a wide range of cellular
processes, including proliferation and differentiation, and its activation can influence the
expression of collagen and elastin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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